Cas no 1249719-17-2 (N-(2-bromobenzenesulfonyl)acetamide)

• Product Name: N-(2-bromobenzenesulfonyl)acetamide
• CAS No: 1249719-17-2
• MF: C₈H₈BrNO₃S
• MW: 278.123020172119
• CID: 4581330
• Update Time: 2025-07-24

N-(2-bromobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromobenzenesulfonyl)acetamide
• Acetamide, N-[(2-bromophenyl)sulfonyl]-

• Inchi： 1S/C8H8BrNO3S/c1-6(11)10-14(12,13)8-5-3-2-4-7(8)9/h2-5H,1H3,(H,10,11)
• InChI Key： HIJFTUAKQQAKNV-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=CC=C1Br)(=O)=O)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-bromobenzenesulfonyl)acetamide

Professional Introduction to N-(2-bromobenzenesulfonyl)acetamide (CAS No. 1249719-17-2)

N-(2-bromobenzenesulfonyl)acetamide, with the chemical identifier CAS No. 1249719-17-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The structural features of N-(2-bromobenzenesulfonyl)acetamide, particularly the presence of a bromobenzene sulfonamide moiety, make it a valuable intermediate in various chemical transformations.

The sulfonamide group is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a bromine atom in the benzene ring enhances the reactivity of the molecule, allowing for further functionalization and modification. These characteristics have positioned N-(2-bromobenzenesulfonyl)acetamide as a key building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with enhanced pharmacological properties. N-(2-bromobenzenesulfonyl)acetamide has been utilized in several studies as a precursor for generating novel sulfonamides with improved efficacy and reduced toxicity. For instance, researchers have explored its use in the synthesis of sulfonamides that exhibit potent inhibitory effects on specific enzymes involved in cancer progression.

The bromine substituent in N-(2-bromobenzenesulfonyl)acetamide also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl compounds. These types of reactions are widely employed in medicinal chemistry to create complex drug molecules with desired biological activities. The ability to introduce bromine into the benzene ring allows for subsequent transformations into other halogenated compounds, expanding the synthetic possibilities.

One notable application of N-(2-bromobenzenesulfonyl)acetamide is in the development of protease inhibitors. Proteases play a crucial role in various biological processes, and their inhibition is often targeted in the treatment of diseases such as cancer and HIV. Researchers have leveraged the reactivity of this compound to design sulfonamides that selectively inhibit specific proteases, thereby modulating pathological processes.

The compound's structural versatility also makes it a valuable tool in material science. For example, it has been used in the synthesis of organic semiconductors and liquid crystals, where its ability to form stable intermediates is highly beneficial. The bromobenzene sulfonamide moiety contributes to the formation of strong intermolecular interactions, which are essential for achieving desirable material properties.

Recent advancements in computational chemistry have further enhanced the utility of N-(2-bromobenzenesulfonyl)acetamide. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective sulfonamide-based drugs. These computational approaches have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials.

The synthesis of N-(2-bromobenzenesulfonyl)acetamide involves multi-step organic reactions that highlight its importance as an intermediate. The process typically begins with the bromination of benzenesulfonic acid followed by acetylation to introduce the acetamide group. This synthetic route underscores the compound's significance in industrial-scale production and laboratory research.

In conclusion, N-(2-bromobenzenesulfonyl)acetamide (CAS No. 1249719-17-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As research continues to evolve, it is expected that N-(2-bromobenzenesulfonyl)acetamide will remain at the forefront of scientific innovation.